Cas no 147123-30-6 (4-(chloromethyl)-1,2,3-thiadiazole)
147123-30-6 structure
Product Name:4-(chloromethyl)-1,2,3-thiadiazole
CAS No:147123-30-6
MF:C3H3ClN2S
MW:134.587317705154
MDL:MFCD12405628
CID:4601501
PubChem ID:14370534
Update Time:2024-03-01
4-(chloromethyl)-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1,2,3-thiadiazole
- 1,2,3-Thiadiazole, 4-(chloromethyl)-
-
- MDL: MFCD12405628
- Inchi: 1S/C3H3ClN2S/c4-1-3-2-7-6-5-3/h2H,1H2
- InChI Key: VZFVKQUUOJAIOH-UHFFFAOYSA-N
- SMILES: S1C=C(CCl)N=N1
Computed Properties
- Exact Mass: 133.9705470g/mol
- Monoisotopic Mass: 133.9705470g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 60.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 54Ų
4-(chloromethyl)-1,2,3-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B421350-5mg |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421350-10mg |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B421350-50mg |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM467541-250mg |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 95%+ | 250mg |
$545 | 2023-02-17 | |
| Chemenu | CM467541-500mg |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 95%+ | 500mg |
$844 | 2023-02-17 | |
| Chemenu | CM467541-1g |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 95%+ | 1g |
$1074 | 2023-02-17 | |
| Enamine | EN300-211830-0.05g |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 94% | 0.05g |
$229.0 | 2023-09-16 | |
| Enamine | EN300-211830-0.1g |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 94% | 0.1g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-211830-0.25g |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 94% | 0.25g |
$487.0 | 2023-09-16 | |
| Enamine | EN300-211830-0.5g |
4-(chloromethyl)-1,2,3-thiadiazole |
147123-30-6 | 94% | 0.5g |
$768.0 | 2023-09-16 |
4-(chloromethyl)-1,2,3-thiadiazole Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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